2,4-dichloro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H12Cl2N4O3S/c19-10-1-6-13(15(20)7-10)18(25)21-17-14-8-28-9-16(14)22-23(17)11-2-4-12(5-3-11)24(26)27/h1-7H,8-9H2,(H,21,25)
• InChI Key: DHWPVTAJQRGDLB-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C18H12Cl2N4O3S
• Molecular Weight: 435.3 g/mol

Description

The compound is a complex organic molecule that likely contains a pyrazole ring (a type of heterocyclic aromatic organic compound), a thiophene ring (a type of heterocyclic compound), and a benzamide group (an amide derivative of benzoic acid). It also contains nitrophenyl, dichloro, and amide functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

• Synthesis of Benzothiazole Derivatives : Derivatives of benzothiazole, a core structure related to the query compound, have been synthesized and evaluated for their potent antitumor properties. Such derivatives exhibit selective cytotoxicity against tumorigenic cell lines and show significant in vivo inhibitory effects on tumor growth (Yoshida et al., 2005).
• Heterocyclic Synthesis Involving Thiophenylhydrazonoacetates : Research on thiophenylhydrazonoacetates, which are structurally related to the compound , reveals their utility in generating a variety of nitrogen nucleophile-derived heterocycles, including pyrazole, isoxazole, and pyrimidine derivatives, underscoring the versatility of such compounds in organic synthesis (Mohareb et al., 2004).

Antitumor Activity

• Evaluation of Antitumor Agents : Investigations into benzothiazole derivatives have led to the identification of compounds with excellent antitumor activities, highlighting the potential of the compound and its derivatives in cancer research (Yoshida et al., 2005).

Material Science

• Development of Conducting Polymers : Studies on thiophene-based compounds, analogous to the query compound, have led to the synthesis of novel conducting polymers with promising optical properties. These materials exhibit stability and lower bandgap energies, making them suitable for various applications in electronic devices (Soyleyici et al., 2013).

Pharmaceutical Research

• Carbonic Anhydrase Inhibitors : Metal complexes of heterocyclic sulfonamides, which are structurally related to the query compound, have been synthesized and shown to possess strong inhibitory properties against carbonic anhydrase enzymes. These findings suggest potential applications in the design of drugs targeting conditions mediated by these enzymes (Büyükkıdan et al., 2013).

Antimicrobial Activity

• Antimycobacterial Screening : New derivatives structurally related to the query chemical have been synthesized and screened for their antimycobacterial activities, demonstrating significant efficacy against Mycobacterium tuberculosis. This underscores the potential for developing new antimicrobial agents based on this chemical scaffold (Nayak et al., 2016).